Cas no 164916-63-6 (cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid)
cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- cis-1-Benzylpyrrolidine-3,4-dicarboxylic acid
- (3S,4R)-1-benzylpyrrolidine-3,4-dicarboxylic acid
- 3,4-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, cis-
- 3,4-Pyrrolidinedicarboxylicacid, 1-(phenylmethyl)-, cis- (9CI)
- CIS-1-BENZYL-3,4-PYRROLIDINEDICARBOXYLIC ACID
- 1-benzylpyrrolidine-3,4-dicarboxylic acid
- cis-1-Benzyl-pyrrolidine-3,4-dicarboxylic acid
- (3R,4S)-1-Benzylpyrrolidine-3,4-dicarboxylic acid
- MFCD04116225
- 164916-63-6
- AKOS015901112
- cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid
- SCHEMBL1188230
- DTXSID40363904
- 3,4-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, cis- (9CI)
- CS-0447734
- D84464
- A3660
-
- MDL: MFCD04116225
- Inchi: 1S/C13H15NO4/c15-12(16)10-7-14(8-11(10)13(17)18)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,15,16)(H,17,18)/t10-,11+
- InChI Key: DFAFONDGWHOURT-PHIMTYICSA-N
- SMILES: OC([C@H]1CN(CC2C=CC=CC=2)C[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 249.10000
- Monoisotopic Mass: 249.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.84000
- LogP: 0.84170
cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB286414-1 g |
cis-1-Benzyl-3,4-pyrrolidinedicarboxylic acid |
164916-63-6 | 1g |
€554.00 | 2023-04-26 | ||
| Alichem | A109007258-1g |
cis-1-Benzylpyrrolidine-3,4-dicarboxylic acid |
164916-63-6 | 95% | 1g |
$679.45 | 2022-04-02 | |
| Alichem | A109007258-5g |
cis-1-Benzylpyrrolidine-3,4-dicarboxylic acid |
164916-63-6 | 95% | 5g |
$1,328.40 | 2022-04-02 | |
| Alichem | A109007258-10g |
cis-1-Benzylpyrrolidine-3,4-dicarboxylic acid |
164916-63-6 | 95% | 10g |
$2,052.75 | 2022-04-02 | |
| TRC | C288950-25mg |
cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid |
164916-63-6 | 25mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C288950-50mg |
cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid |
164916-63-6 | 50mg |
$ 295.00 | 2022-04-01 | ||
| TRC | C288950-100mg |
cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid |
164916-63-6 | 100mg |
$ 475.00 | 2022-04-01 | ||
| eNovation Chemicals LLC | Y1075330-100mg |
3,4-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, cis- (9CI) |
164916-63-6 | 95% | 100mg |
$320 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1075330-250mg |
3,4-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, cis- (9CI) |
164916-63-6 | 95% | 250mg |
$505 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1075330-1g |
3,4-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, cis- (9CI) |
164916-63-6 | 95% | 1g |
$1195 | 2022-11-02 |
cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid
Cis-1-Benzyl-3,4-Pyrrolidinedicarboxylic Acid: A Comprehensive Overview
Cis-1-benzyl-3,4-pyrrolidinedicarboxylic acid, also known by its CAS number 164916-63-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug design and development. The structure of cis-1-benzyl-3,4-pyrrolidinedicarboxylic acid consists of a pyrrolidine ring substituted with a benzyl group at position 1 and two carboxylic acid groups at positions 3 and 4. The stereochemistry of the molecule is cis, meaning that the substituents on the pyrrolidine ring are on the same side, which can significantly influence its chemical properties and biological activity.
The synthesis of cis-1-benzyl-3,4-pyrrolidinedicarboxylic acid has been extensively explored in recent years. Researchers have developed various methods to synthesize this compound, including ring-closing metathesis and peptide coupling strategies. These methods have been optimized to improve yield and purity, making the compound more accessible for further studies. The use of transition metal catalysts, such as ruthenium-based catalysts, has been particularly effective in achieving high yields in the synthesis process.
One of the most promising applications of cis-1-benzyl-3,4-pyrrolidinedicarboxylic acid lies in its potential as a building block for peptide-based drugs. The presence of carboxylic acid groups allows for easy functionalization, enabling the formation of amide bonds with amino acids or other nitrogen-containing compounds. This property makes it an ideal candidate for constructing bioactive molecules with complex architectures. Recent studies have demonstrated that derivatives of this compound can exhibit potent activity against various enzymes and receptors, highlighting its potential in therapeutic development.
In addition to its role in drug design, cis-1-benzyl-3,4-pyrrolidinedicarboxylic acid has also been investigated for its ability to form self-assembled structures. The combination of hydrophobic (benzyl group) and hydrophilic (carboxylic acid groups) moieties within the molecule creates a unique balance that can drive self-aggregation in aqueous environments. This behavior has led to explorations in nanotechnology, where such molecules could serve as templates for the creation of nanostructured materials with applications in drug delivery and sensing.
The biological activity of cis-1-benzyl-3,4-pyrrolidinedicarboxylic acid has been a focal point of recent research efforts. Studies have shown that this compound can modulate cellular signaling pathways by interacting with key proteins involved in inflammation and apoptosis. For instance, it has been reported to inhibit certain kinases that play critical roles in cancer progression. These findings suggest that further investigation into its pharmacokinetic properties could pave the way for its use as an anti-cancer agent.
The structural versatility of cis-1-benzyl-3,4-pyrrolidinedicarboxylic acid also makes it a valuable tool in chemical education and research. Its synthesis serves as an excellent example of how stereochemistry can be controlled during organic reactions. Moreover, its reactivity patterns provide insights into the behavior of similar pyrrolidine derivatives under different reaction conditions.
In conclusion, cis-1-benzyl-3,4-pyrrolidinedicarboxylic acid (CAS No: 164916-63-6) is a multifaceted compound with significant potential across various scientific disciplines. From drug discovery to materials science, its unique properties continue to inspire innovative research directions. As our understanding of this molecule deepens, it is likely to play an increasingly important role in advancing both academic knowledge and practical applications.
164916-63-6 (cis-1-Benzyl-3,4-pyrrolidinedicarboxylicacid) Related Products
- 17012-21-4(Methyl 1-benzylpyrrolidine-3-carboxylate)
- 854431-12-2(2-((Benzylamino)methyl)butanoic acid)
- 5731-18-0(1-benzylpyrrolidine-3-carboxylic acid)
- 141943-04-6(1-Benzylpiperidine-3-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)